Cas no 10479-42-2 (Siglure acid)
Siglure acid structure
Product Name:Siglure acid
CAS No:10479-42-2
MF:C8H12O2
MW:140.179682731628
CID:213677
PubChem ID:10986316
Update Time:2025-07-29
Siglure acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclohexene-1-carboxylicacid, 6-methyl-, (1R,6R)-rel-
- SIGLURE ACID
- (1R,6R)-6-methylcyclohex-3-ene-1-carboxylic acid
- (6R)-6-methylcyclohex-3-ene-1-carboxylic acid
- trans-1-Methyl-4-cyclohexene-2-carboxylic acid
- trans-6-Methyl-3-cyclohexene-1-carboxylicacid
- trans-6-methylcyclohex-3-ene-1-carboxylic acid
- 3-Cyclohexene-1-carboxylic acid, 6-methyl-, (1R,6R)-rel-
- SCHEMBL6914871
- 10479-42-2
- (1S,6S)-6-methylcyclohex-3-ene-1-carboxylic acid
- trans-6-Methylcyclohex-3-enecarboxylicacid
- Siglure acid
-
- Inchi: 1S/C8H12O2/c1-6-4-2-3-5-7(6)8(9)10/h2-3,6-7H,4-5H2,1H3,(H,9,10)/t6-,7-/m0/s1
- InChI Key: UTEIUSUWIZICDO-BQBZGAKWSA-N
- SMILES: OC([C@H]1CC=CC[C@@H]1C)=O
Computed Properties
- Exact Mass: 140.08376
- Monoisotopic Mass: 140.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Siglure acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S224770-100mg |
Siglure acid |
10479-42-2 | 100mg |
$ 495.00 | 2022-06-03 | ||
| TRC | S224770-250mg |
Siglure acid |
10479-42-2 | 250mg |
$ 1030.00 | 2022-06-03 | ||
| TRC | S224770-500mg |
Siglure acid |
10479-42-2 | 500mg |
$ 1650.00 | 2022-06-03 | ||
| Enamine | EN300-371671-0.05g |
rac-(1R,6R)-6-methylcyclohex-3-ene-1-carboxylic acid |
10479-42-2 | 95% | 0.05g |
$235.0 | 2023-03-02 | |
| Enamine | EN300-371671-0.1g |
rac-(1R,6R)-6-methylcyclohex-3-ene-1-carboxylic acid |
10479-42-2 | 95% | 0.1g |
$352.0 | 2023-03-02 | |
| Enamine | EN300-371671-0.25g |
rac-(1R,6R)-6-methylcyclohex-3-ene-1-carboxylic acid |
10479-42-2 | 95% | 0.25g |
$503.0 | 2023-03-02 | |
| Enamine | EN300-371671-0.5g |
rac-(1R,6R)-6-methylcyclohex-3-ene-1-carboxylic acid |
10479-42-2 | 95% | 0.5g |
$791.0 | 2023-03-02 | |
| Enamine | EN300-371671-1.0g |
rac-(1R,6R)-6-methylcyclohex-3-ene-1-carboxylic acid |
10479-42-2 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-371671-2.5g |
rac-(1R,6R)-6-methylcyclohex-3-ene-1-carboxylic acid |
10479-42-2 | 95% | 2.5g |
$1988.0 | 2023-03-02 | |
| Enamine | EN300-371671-5.0g |
rac-(1R,6R)-6-methylcyclohex-3-ene-1-carboxylic acid |
10479-42-2 | 95% | 5.0g |
$2940.0 | 2023-03-02 |
Siglure acid Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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